ethyl 2-(isonicotinoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-(pyridine-4-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H18N2O3S/c1-2-22-17(21)14-12-5-3-4-6-13(12)23-16(14)19-15(20)11-7-9-18-10-8-11/h7-10H,2-6H2,1H3,(H,19,20)
• InChI Key: ARCXEUQOHDTRGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

Ethyl 2-(isonicotinoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.10381361 g/mol and the complexity rating of the compound is 440. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Organic Compounds : Compounds related to ethyl 2-(isonicotinoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have been synthesized and explored for their potential biological activities. For instance, the synthesis of 3-Amino-2-methyl/ethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives has been reported, which were further treated with aromatic aldehydes to obtain Schiff bases. These compounds were characterized by spectral analysis and screened for antibacterial, antifungal, and anti-inflammatory activities, with some showing promising results (Narayana et al., 2006).

• Antimicrobial and Anti-inflammatory Properties : Schiff bases derived from the related compounds have been evaluated for their antimicrobial and anti-inflammatory properties, highlighting the potential of these compounds in medicinal chemistry and drug design applications. The screening included both antibacterial and antifungal activities, along with the assessment of anti-inflammatory effects, underscoring the versatility of these chemical structures in therapeutic applications (Narayana et al., 2006).

Chemical Reactivity and Structural Analysis

• Chemical Reactivity and Cyclization Reactions : The reactivity of ethyl 2-[2-oxo-5-phenylfuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate with primary amines has been studied, leading to the formation of novel compounds through cyclization reactions. These reactions have been crucial in expanding the chemical space of benzothiophene derivatives, providing insights into the structural and functional versatility of these compounds (Shipilovskikh et al., 2014).

• Structural Determination and X-ray Analysis : The structural elucidation of the products formed from the reactions of related compounds has been accomplished through techniques such as X-ray analysis. This not only confirms the molecular structure of the synthesized compounds but also aids in the understanding of their chemical behavior and potential interactions in biological systems (Shipilovskikh et al., 2014).